Cas no 214262-93-8 (Cyclohexanecarbonitrile,1-(2-chloro-4-fluorophenyl)-)

• Product Name: Cyclohexanecarbonitrile,1-(2-chloro-4-fluorophenyl)-
• CAS No: 214262-93-8
• MF: C₁₃H₁₃ClFN
• MW: 237.700425863266
• CID: 268083
• PubChem ID: 736128
• Update Time: 2025-04-19

Cyclohexanecarbonitrile,1-(2-chloro-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1-(2-chloro-4-fluorophenyl)-
• 1-(2-chloro-4-fluorophenyl)cyclohexane-1-carbonitrile
• 1-(2-CHLORO-4-FLUOROPHENYL)CYCLOHEXANECARBONITRILE
• 1-(2-Chloro-4-fluoropenyl)-cyclohexanecarbonictrile
• AC-12412
• AKOS012334430
• SCHEMBL1021621
• 214262-93-8
• DTXSID40352934

• Inchi： 1S/C13H13ClFN/c14-12-8-10(15)4-5-11(12)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7H2
• InChI Key： KZGDMXVKXALOSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C#N)CCCCC1)F

Computed Properties

• Exact Mass: 237.07200
• Monoisotopic Mass: 237.072055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• Color/Form: solid
• Density: 1.1738 (estimate)
• Melting Point: 58-65 °C
• Boiling Point: 348.3°Cat760mmHg
• Flash Point: 164.5°C
• Refractive Index: 1.544
• PSA: 23.79000
• LogP: 4.20458
• Solubility: Not available

Cyclohexanecarbonitrile,1-(2-chloro-4-fluorophenyl)- Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22